4-nitro-1-methyl-5-{[3-(trifluoromethyl)phenyl]sulfonyl}-1H-imidazole

• Molecular Formula: C11H8F3N3O4S
• Molecular Weight: 335.26 g/mol
• IUPAC Name: 1-methyl-4-nitro-5-[3-(trifluoromethyl)phenyl]sulfonylimidazole
• InChI: InChI=1S/C11H8F3N3O4S/c1-16-6-15-9(17(18)19)10(16)22(20,21)8-4-2-3-7(5-8)11(12,13)14/h2-6H,1H3
• InChI Key: YZDCHIQZPVFUFY-UHFFFAOYSA-N
• SMILES: CN1C=NC(=C1S(=O)(=O)C2=CC=CC(=C2)C(F)(F)F)[N+](=O)[O-]

Description

4-nitro-1-methyl-5-{[3-(trifluoromethyl)phenyl]sulfonyl}-1H-imidazole is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is a potent inhibitor of certain enzymes, making it useful in a variety of biochemical and physiological studies. In

Mechanism of Action

The mechanism of action of 4-nitro-1-methyl-5-{[3-(trifluoromethyl)phenyl]sulfonyl}-1H-imidazole involves its binding to the active site of the target enzyme. This binding prevents the enzyme from carrying out its normal function, effectively inhibiting its activity. In the case of PKC, this inhibition can lead to a variety of cellular effects, including changes in gene expression and alterations in cell signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 4-nitro-1-methyl-5-{[3-(trifluoromethyl)phenyl]sulfonyl}-1H-imidazole are dependent on the specific enzyme being inhibited. In the case of PKC, this compound has been found to alter gene expression and cell signaling pathways. This can lead to changes in cell growth and differentiation, as well as alterations in immune function.

Advantages and Limitations for Lab Experiments

The advantages of using 4-nitro-1-methyl-5-{[3-(trifluoromethyl)phenyl]sulfonyl}-1H-imidazole in lab experiments include its potency as an enzyme inhibitor and its selectivity for certain enzymes. This allows researchers to study the specific effects of inhibiting a particular enzyme, without affecting other cellular processes. However, one limitation of using this compound is its potential toxicity. Care must be taken to ensure that the concentration of the compound used in experiments is not toxic to cells or organisms.

Future Directions

There are several potential future directions for research involving 4-nitro-1-methyl-5-{[3-(trifluoromethyl)phenyl]sulfonyl}-1H-imidazole. One area of interest is its potential use in cancer research. PKC has been implicated in the development and progression of certain types of cancer, and inhibitors of this enzyme may have potential as anticancer agents. Additionally, this compound may have applications in the study of other enzymes involved in cellular processes, such as protein kinase A (PKA) and protein kinase B (PKB). Further research is needed to fully understand the potential applications of this compound in scientific research.
Conclusion:
In conclusion, 4-nitro-1-methyl-5-{[3-(trifluoromethyl)phenyl]sulfonyl}-1H-imidazole is a potent inhibitor of certain enzymes that has potential applications in scientific research. Its mechanism of action involves binding to the active site of the target enzyme, preventing it from carrying out its normal function. This compound has been used to study the role of PKC in various cellular processes, and may have potential applications in cancer research and the study of other enzymes. Care must be taken to ensure that the concentration of the compound used in experiments is not toxic to cells or organisms.

Synthesis Methods

The synthesis of 4-nitro-1-methyl-5-{[3-(trifluoromethyl)phenyl]sulfonyl}-1H-imidazole involves several steps. The starting material is 1-methylimidazole, which is reacted with chlorosulfonic acid to form the corresponding sulfonyl chloride. This intermediate is then reacted with 3-(trifluoromethyl)aniline to form the desired product. The final compound is purified by column chromatography to obtain a high yield and purity.

Scientific Research Applications

4-nitro-1-methyl-5-{[3-(trifluoromethyl)phenyl]sulfonyl}-1H-imidazole has been used in a variety of scientific research applications. One of the most significant applications is its use as an inhibitor of certain enzymes. This compound has been found to be a potent inhibitor of protein kinase C (PKC), which is involved in a variety of cellular processes. By inhibiting PKC, this compound can be used to study the role of this enzyme in various cellular processes.